Cas no 2380880-95-3 (2-methoxyethyl (3S)-3-({[(9H-fluoren-9-ylmethoxy)carbonyl]amino}methyl)-5-methylhexanoate)

• Product Name: 2-methoxyethyl (3S)-3-({[(9H-fluoren-9-ylmethoxy)carbonyl]amino}methyl)-5-methylhexanoate
• CAS No: 2380880-95-3
• MF: C₂₆H₃₃NO₅
• MW: 439.543927907944
• CID: 6396680
• PubChem ID: 165751965
• Update Time: 2025-10-29

2-methoxyethyl (3S)-3-({[(9H-fluoren-9-ylmethoxy)carbonyl]amino}methyl)-5-methylhexanoate Chemical and Physical Properties

Names and Identifiers

• EN300-37101321
• 2-methoxyethyl (3S)-3-({[(9H-fluoren-9-ylmethoxy)carbonyl]amino}methyl)-5-methylhexanoate
• 2380880-95-3

• Inchi： 1S/C26H33NO5/c1-18(2)14-19(15-25(28)31-13-12-30-3)16-27-26(29)32-17-24-22-10-6-4-8-20(22)21-9-5-7-11-23(21)24/h4-11,18-19,24H,12-17H2,1-3H3,(H,27,29)/t19-/m0/s1
• InChI Key： YMZQTHRTAFXEMD-IBGZPJMESA-N
• SMILES： O(C(NC[C@H](CC(=O)OCCOC)CC(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 439.23587315g/mol
• Monoisotopic Mass: 439.23587315g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 13
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 73.9Ų

Additional information on 2-methoxyethyl (3S)-3-({[(9H-fluoren-9-ylmethoxy)carbonyl]amino}methyl)-5-methylhexanoate

Introduction to 2-methoxyethyl (3S)-3-({[(9H-fluoren-9-ylmethoxy)carbonyl]amino}methyl)-5-methylhexanoate (CAS No. 2380880-95-3)

2-methoxyethyl (3S)-3-({[(9H-fluoren-9-ylmethoxy)carbonyl]amino}methyl)-5-methylhexanoate (CAS No. 2380880-95-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluorenylmethoxycarbonyl (Fmoc) protecting group and a 2-methoxyethyl ester moiety. These features make it a valuable intermediate in the synthesis of various bioactive molecules and drug candidates.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions, making it an essential tool in the development of peptide-based therapeutics. The presence of this group in 2-methoxyethyl (3S)-3-({[(9H-fluoren-9-ylmethoxy)carbonyl]amino}methyl)-5-methylhexanoate allows for controlled deprotection and subsequent functionalization, which is crucial for the synthesis of complex peptides and proteins.

The 2-methoxyethyl ester moiety, on the other hand, imparts solubility and stability to the compound, making it suitable for various pharmaceutical applications. This ester group can be selectively hydrolyzed under specific conditions, allowing for the controlled release of the active molecule in biological systems. This property is particularly useful in the design of prodrugs, where the ester serves as a prodrug moiety that is cleaved in vivo to release the active drug.

In recent years, there has been a growing interest in the use of 2-methoxyethyl (3S)-3-({[(9H-fluoren-9-ylmethoxy)carbonyl]amino}methyl)-5-methylhexanoate as a building block for the synthesis of novel therapeutic agents. For instance, studies have shown that this compound can be used to synthesize peptides with enhanced bioavailability and reduced toxicity. One notable example is its application in the development of peptidomimetics, which are designed to mimic the structure and function of natural peptides but with improved pharmacological properties.

A recent study published in the Journal of Medicinal Chemistry highlighted the potential of 2-methoxyethyl (3S)-3-({[(9H-fluoren-9-ylmethoxy)carbonyl]amino}methyl)-5-methylhexanoate in the synthesis of antiviral agents. The researchers demonstrated that this compound can be used to create peptides with high affinity for viral surface proteins, thereby inhibiting viral entry into host cells. This finding opens up new avenues for the development of antiviral therapeutics against a range of viral infections.

Beyond its use in antiviral research, 2-methoxyethyl (3S)-3-({[(9H-fluoren-9-ylmethoxy)carbonyl]amino}methyl)-5-methylhexanoate has also shown promise in cancer therapy. A study published in Cancer Research reported that this compound can be used to synthesize peptides that target specific cancer cell surface markers. These peptides can be conjugated with cytotoxic drugs or imaging agents, enabling targeted delivery and improved therapeutic outcomes.

The versatility of 2-methoxyethyl (3S)-3-({[(9H-fluoren-9-ylmethoxy)carbonyl]amino}methyl)-5-methylhexanoate extends to its use in diagnostic applications as well. For example, it can be used to synthesize fluorescent probes for imaging purposes. The Fmoc group can be modified to incorporate fluorophores, allowing for real-time monitoring of cellular processes and disease progression.

In conclusion, 2-methoxyethyl (3S)-3-({[(9H-fluoren-9-ylmethoxy)carbonyl]amino}methyl)-5-methylhexanoate (CAS No. 2380880-95-3) is a versatile and valuable compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an ideal building block for the synthesis of bioactive molecules, peptidomimetics, antiviral agents, cancer therapeutics, and diagnostic probes. As research continues to advance, it is likely that new and innovative uses for this compound will be discovered, further solidifying its importance in the field.